Cas no 953720-17-7 (Benzenemethanamine, 3-methoxy-α-methyl-4-(3-methylbutoxy)-)

• Product Name: Benzenemethanamine, 3-methoxy-α-methyl-4-(3-methylbutoxy)-
• CAS No: 953720-17-7
• MF: C₁₄H₂₃NO₂
• MW: 237.33792424202
• CID: 5235817
• Update Time: 2026-03-08

Benzenemethanamine, 3-methoxy-α-methyl-4-(3-methylbutoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-methoxy-α-methyl-4-(3-methylbutoxy)-

• Inchi： 1S/C14H23NO2/c1-10(2)7-8-17-13-6-5-12(11(3)15)9-14(13)16-4/h5-6,9-11H,7-8,15H2,1-4H3
• InChI Key： MKVHHVCGUWHDRD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(N)C)=CC=1OC)CCC(C)C

Additional information on Benzenemethanamine, 3-methoxy-α-methyl-4-(3-methylbutoxy)-

Comprehensive Analysis of Benzenemethanamine, 3-methoxy-α-methyl-4-(3-methylbutoxy)- (CAS No. 953720-17-7)

Benzenemethanamine, 3-methoxy-α-methyl-4-(3-methylbutoxy)- (CAS No. 953720-17-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, belongs to the class of substituted benzenemethanamines, which are known for their potential applications in drug development and material science. The presence of methoxy and 3-methylbutoxy functional groups in its structure enhances its reactivity and versatility, making it a subject of interest for researchers exploring novel bioactive molecules.

The compound's CAS No. 953720-17-7 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Recent trends in scientific literature highlight a growing interest in methoxy-substituted amines, particularly in the context of central nervous system (CNS) drug discovery. Researchers are investigating how structural modifications, such as the α-methyl group in this compound, influence binding affinity and metabolic stability—a topic frequently searched in AI-driven drug design platforms.

From a synthetic chemistry perspective, Benzenemethanamine, 3-methoxy-α-methyl-4-(3-methylbutoxy)- exemplifies the importance of regioselective etherification and amine protection strategies. These techniques are widely discussed in online forums and SEO-optimized chemistry blogs, where users often search for "how to optimize multi-step synthesis of substituted benzenes." The compound's 3-methylbutoxy side chain also aligns with current trends in lipophilicity modulation, a key factor in improving drug bioavailability—a hot topic in pharmacokinetic optimization discussions.

Environmental and safety profiles of such compounds are increasingly scrutinized. While CAS No. 953720-17-7 is not classified as hazardous, its biodegradation pathways and ecotoxicological impact remain areas of active research. This resonates with the public's growing interest in green chemistry and sustainable pharmaceutical manufacturing, as evidenced by search engine queries like "eco-friendly amine derivatives." Analytical methods for characterizing this compound, including HPLC purity analysis and mass spectrometry fragmentation patterns, are also frequently searched topics among analytical chemists.

In material science applications, the π-electron system of the benzene ring combined with the electron-donating methoxy group makes this compound a candidate for organic semiconductor research. This connects with trending searches about "small molecule organic electronics" and "designing air-stable charge transporters." Patent databases reveal innovative uses of similar structures in photovoltaic materials and OLED technology, though specific applications for 953720-17-7 remain proprietary in many cases.

The compound's chiral center at the α-carbon introduces stereochemical considerations important for asymmetric synthesis enthusiasts. Online discussions frequently address "controlling stereoselectivity in amine derivatives," making this aspect particularly relevant. Furthermore, the hydrogen bond acceptor/donor capacity of the amine and ether moieties positions it as a valuable scaffold in molecular recognition studies—a subject gaining traction in computational chemistry circles.

Quality control aspects of Benzenemethanamine, 3-methoxy-α-methyl-4-(3-methylbutoxy)- production involve rigorous spectroscopic characterization, with particular emphasis on NMR chemical shift assignments for the methoxy protons and butoxy side chain. These analytical challenges mirror common search queries like "interpreting complex amine NMR spectra." The compound's thermal stability and crystalline polymorphism are additional physicochemical properties under investigation, especially for formulation scientists exploring solid-state applications.

Emerging research directions include exploring the compound's potential as a building block for heterocyclic systems, particularly in indole and quinoline syntheses. This aligns with pharmaceutical industry interests in privileged structures for medicinal chemistry. The structure-activity relationship (SAR) studies of similar compounds frequently appear in machine learning-assisted drug discovery publications, reflecting the intersection of traditional chemistry with AI-powered research methodologies.